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Compound of Interest

Compound Name: 5-Propargylamino-ddUTP

Cat. No.: B8600594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 5-Propargylamino-2',3'-

dideoxyuridine-5'-triphosphate (5-Propargylamino-ddUTP), a modified nucleoside

triphosphate with significant applications in molecular biology, diagnostics, and drug

development. This document details its chemical structure, physicochemical properties, and

key applications, including detailed experimental protocols and workflow visualizations.

Core Structure and Physicochemical Properties
5-Propargylamino-ddUTP is a derivative of 2',3'-dideoxyuridine triphosphate (ddUTP). The

core structure features a propargylamino group attached to the C5 position of the pyrimidine

ring. This modification introduces a terminal alkyne group, which is a key functional handle for

various biochemical reactions, most notably copper(I)-catalyzed azide-alkyne cycloaddition

(CuAAC), a cornerstone of "click chemistry". The 2',3'-dideoxyribose moiety lacks the 3'-

hydroxyl group necessary for phosphodiester bond formation, acting as a chain terminator in

DNA synthesis.

The structural and physical properties of the unlabeled 5-Propargylamino-ddUTP are

summarized in the table below.
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Property Value

Molecular Formula C₁₂H₁₈N₃O₁₃P₃

Molecular Weight 505.21 g/mol

CAS Number 114748-59-3

Storage Conditions Store at -20°C, protected from light.

Solubility Soluble in water and aqueous buffers.

Fluorescently Labeled 5-Propargylamino-ddUTP
Derivatives
The terminal alkyne of 5-Propargylamino-ddUTP allows for its conjugation to a wide array of

reporter molecules, including fluorescent dyes. These fluorescent derivatives are extensively

used in various molecular biology applications. The properties of several commercially

available fluorescently labeled 5-Propargylamino-ddUTP analogs are detailed below.
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Derivative
Molecular
Formula
(Free Acid)

Molecular
Weight (
g/mol )

λexc (nm) λem (nm)
ε
(L·mmol⁻¹·c
m⁻¹)

5-

Propargylami

no-ddUTP-

Cy5

C₄₅H₅₆N₅O₂₀

P₃S₂[1]
1144.00[1] 649[1] 670[1] 250.0[1]

5-

Propargylami

no-ddUTP-

ATTO-633

C₄₇H₅₇N₆O₁₅

P₃[2]
1038.92[2] 630[2] 651[2] 130.0[2]

5-

Propargylami

no-ddUTP-6-

FAM

C₃₃H₂₈N₃O₁₉

P₃[3]
863.51[3] 492[3] 517[3] 83.0[3]

5-

Propargylami

no-ddUTP-5-

FAM

C₃₃H₂₈N₃O₁₉

P₃
863.51 492 517 83.0

5-

Propargylami

no-ddUTP-6-

ROX

C₄₅H₄₆N₅O₁₇

P₃[4]
1021.80[4] 575[4] 600[4] 82.0[4]

5-

Propargylami

no-ddUTP-

ATTO-594

C₅₃H₆₃N₆O₂₂

P₃S₂[5]
1293.15[5] 603[5] 626[5] 120.0[5]

5-

Propargylami

no-ddUTP-

ATTO-590

C₄₉H₅₄N₅O₁₇

P₃[6]
1077.91[6] 593[6] 622[6] 120.0[6]

5-

Propargylami

C₁₂H₁₈N₃O₁₃

P₃ - ATTO

1045.20[7] 543[7] N/A 105.0[7]
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no-ddUTP-

ATTO-540Q

540Q[7]

5-

Propargylami

no-ddUTP-

ATTO-680

C₃₉H₄₇N₆O₁₈

P₃S[8]
1012.81[8] 681[8] 698[8] 125.0[8]

Key Applications and Experimental Protocols
5-Propargylamino-ddUTP and its derivatives are versatile tools in molecular biology. Key

applications include the detection of apoptosis through the TUNEL assay, bio-orthogonal

labeling via click chemistry, DNA sequencing, and microarray analysis.

TUNEL Assay for Apoptosis Detection
The Terminal deoxynucleotidyl transferase dUTP Nick End Labeling (TUNEL) assay is a widely

used method to detect DNA fragmentation, a hallmark of apoptosis.[9] The enzyme Terminal

deoxynucleotidyl Transferase (TdT) catalyzes the addition of labeled dUTPs to the 3'-hydroxyl

ends of DNA breaks.[2][3]

This protocol is a generalized procedure for staining cells in suspension.

Cell Fixation:

Harvest cells and wash twice with Phosphate Buffered Saline (PBS).

Resuspend the cell pellet in 1% paraformaldehyde in PBS and incubate for 15 minutes at

room temperature.

Wash cells with PBS.

Permeabilization:

Resuspend the cell pellet in ice-cold 70% ethanol and incubate for at least 30 minutes on

ice.

Labeling Reaction:
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Wash cells twice with PBS.

Resuspend the cell pellet in a labeling solution containing TdT enzyme and a fluorescently

labeled 5-Propargylamino-ddUTP derivative (e.g., -6-FAM).

The reaction buffer typically includes a cacodylate buffer, CoCl₂, and the TdT enzyme.

Incubate for 60 minutes at 37°C in a humidified incubator, protected from light.

Washing and Analysis:

Wash cells twice with PBS.

Resuspend the final cell pellet in PBS.

Analyze the samples by flow cytometry or fluorescence microscopy.

Sample Preparation DNA Fragmentation Labeling Analysis

Cell Suspension Fixation
(1% Paraformaldehyde)

Permeabilization
(70% Ethanol)

TdT-mediated Labeling
(TdT Enzyme + Labeled 5-Propargylamino-ddUTP)

Incubate at 37°C Washing Flow Cytometry or
Fluorescence Microscopy

Enzymatic Incorporation

Click Reaction

PurificationDNA Synthesis
(PCR, RT, etc.)

Incorporate
5-Propargylamino-ddUTP

Purify Alkyne-DNA

Combine:
- Alkyne-DNA
- Azide-Dye

- Copper/Ligand
- Sodium Ascorbate

Purify Labeled DNA

Incubate at RT
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Template Preparation
Single-Base Extension

Genotype Determination

PCR Amplification
of SNP Region

Enzymatic Cleanup
(SAP/ExoI)

SBE Reaction:
- Genotyping Primer
- DNA Polymerase
- Labeled ddNTPs

Detection of
Incorporated Fluorophore Genotype Calling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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